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Compound of Interest

Compound Name: Butyrolactone Il

Cat. No.: B8136551

Essential Safety and Handling Guide for y-
Butyrolactone

Disclaimer: The following guide pertains to gamma-Butyrolactone (GBL), as the term
"Butyrolactone II" is not a standard chemical identifier. It is critical to verify the specific identity
of the substance you are handling and consult its corresponding Safety Data Sheet (SDS) for
definitive guidance.

This document provides essential safety protocols, personal protective equipment (PPE)
recommendations, and operational and disposal plans for handling y-Butyrolactone in a
laboratory setting. It is intended for researchers, scientists, and drug development
professionals to foster a safe and compliant research environment.

Hazard Identification and Personal Protective
Equipment

Gamma-Butyrolactone is a hazardous chemical that can cause serious eye damage, skin
irritation, and respiratory tract irritation.[1][2][3] Ingestion is harmful and may lead to drowsiness
or dizziness.[1][2][3] Therefore, strict adherence to safety protocols and the use of appropriate
personal protective equipment are mandatory.

Quantitative Data Summary
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For quick reference, the following table summarizes key quantitative safety data for y-
Butyrolactone.

Parameter Value Reference

Occupational Exposure Limits

8-hour Time-Weighted Average

10 mg/m3 4
(TWA) g 4]
15-minute Short-Term

o 65 mg/m3 [4]

Exposure Limit (STEL)
Physical Properties
Boiling Point 204 - 205 °C [2]
Flash Point 94 °C (closed cup) [2]
Vapor Pressure 0.4 hPa at 20 °C [2]
Toxicity Data
Acute Toxicity, Oral (Category )
2) Harmful if swallowed [1][2]
Serious Eye Damage ]

Causes serious eye damage [1112]

(Category 1)

Specific Target Organ Toxicity -  May cause drowsiness or

[1](2]

Single Exposure (Category 3) dizziness

Personal Protective Equipment (PPE) Recommendations

The selection of PPE depends on the specific laboratory procedures and the potential for
exposure.
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Scenario

EyelFace
Protection

Skin Protection

Respiratory
Protection

Routine Handling &

Chemical splash
goggles.[5] A face

shield (minimum 8

Appropriate chemical-

resistant gloves (e.g.,

Use in a well-

ventilated area or

Dispensing , _ Butyl caoutchouc) and  under a chemical
inches) is also
a lab coat.[2][5] fume hood.[5]
recommended.[1]
A NIOSH/MSHA or
European Standard
EN 149 approved
respirator if exposure
Chemical splash Chemical-resistant limits are exceeded or
Spill Cleanup goggles and a face gloves, boots, and an if irritation is

shield.[5]

apron or coveralls.[5]

experienced.[5] For
higher concentrations,
a full-face supplied air
respirator may be

necessary.[1]

Emergency (e.g.,

large spill, fire)

Chemical splash
goggles and a face
shield.[5]

Full chemical-resistant
suit.[5]

Self-contained
breathing apparatus
(SCBA) with a full
facepiece operated in
pressure-demand or
other positive

pressure mode.[3][5]

Experimental Protocols: Safe Handling and Disposal

Handling Procedures:

» Preparation: Before handling, ensure that an eyewash station and a safety shower are

readily accessible.[5] All personnel must be trained on the hazards and safe handling

procedures for y-Butyrolactone.
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e Ventilation: Always handle y-Butyrolactone in a well-ventilated area, preferably within a
certified chemical fume hood.[5]

e Personal Protective Equipment: Don the appropriate PPE as outlined in the table above
before beginning any work.

» Dispensing: When dispensing, avoid splashing and the generation of aerosols. Keep the
container tightly closed when not in use.[5]

e Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling.
[5] Do not eat, drink, or smoke in areas where y-Butyrolactone is handled or stored.[2]

» Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents, strong acids, and strong bases.[2][6] Keep containers tightly
sealed and upright to prevent leakage.[1]

Disposal Plan:

o Waste Collection: Collect all y-Butyrolactone waste, including contaminated materials, in
clearly labeled, sealed, and appropriate hazardous waste containers.[1] Do not mix with
other waste streams.[7]

o Spill Residues: Absorb small spills with an inert absorbent material (e.g., sand,
diatomaceous earth) and place in a sealed container for disposal as hazardous waste.[1][8]

o Container Disposal: Uncleaned containers should be treated as the product itself and
disposed of as hazardous waste.[7]

» Professional Disposal: All y-Butyrolactone waste must be disposed of through a licensed
professional waste disposal service in accordance with local, state, and federal regulations.
[8] Do not pour down the drain.[1]

Visual Safety Workflow

The following diagram illustrates the standard operating procedure for safely handling y-
Butyrolactone.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_S_3_Hydroxy_gamma_butyrolactone.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_S_3_Hydroxy_gamma_butyrolactone.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_S_3_Hydroxy_gamma_butyrolactone.pdf
https://www.carlroth.com/medias/SDB-3720-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMDQ0NTR8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyZzJOeTlvTURVdk9Ea3hNemd3T0RZNE56RXpOQzV3WkdZfDU2MGU2MzkwOTc4MTRlNTJlYzU2YzBiMzIxMjZmYTE0ODFmOTBlYmEwZTllMDcwN2MyZjBlMjY5Y2M3ZjM5NDM
https://www.carlroth.com/medias/SDB-3720-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMDQ0NTR8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyZzJOeTlvTURVdk9Ea3hNemd3T0RZNE56RXpOQzV3WkdZfDU2MGU2MzkwOTc4MTRlNTJlYzU2YzBiMzIxMjZmYTE0ODFmOTBlYmEwZTllMDcwN2MyZjBlMjY5Y2M3ZjM5NDM
https://www.fishersci.com/store/msds?partNumber=AC102492500&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/19_1838023620_gamma-Butyrolactone-CASNO-96-48-0-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1838023620_gamma-Butyrolactone-CASNO-96-48-0-MSDS.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/90970
https://www.cdhfinechemical.com/images/product/msds/19_1838023620_gamma-Butyrolactone-CASNO-96-48-0-MSDS.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/butyrolactone/
https://www.sigmaaldrich.com/US/en/sds/sial/90970
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/butyrolactone/
https://www.cdhfinechemical.com/images/product/msds/19_1838023620_gamma-Butyrolactone-CASNO-96-48-0-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8136551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: Prepare for Handling

Review Safety Data Sheet (SDS)

A4

Don Appropriate PPE

A4

Prepare Ventilated Work Area
(e.g., Fume Hood)

Handle y-Butyrolactone

Spill Occurred?

Yes

Follow Spill Cleanup Protocol No

\4 A4

Decontaminate Work Area

A4

Doff PPE Correctly

Dispose of Waste Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for handling y-Butyrolactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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